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Compound Name: Direct Brown 115

Cat. No.: B1172288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Direct Brown 115 (C.I. 30120; CAS No. 12239-29-1), a trisazo direct dye. A thorough

understanding of its solubility in various solvents is critical for its application in dyeing

processes, formulation, and quality control. This document summarizes available quantitative

solubility data, provides detailed experimental protocols for solubility determination, and

outlines the logical workflows for these procedures.

Introduction to Direct Brown 115
Direct Brown 115 is an anionic dyestuff characterized by its high affinity for cellulosic fibers

such as cotton, paper, and rayon.[1] As a member of the trisazo dye class, its molecular

structure contains three azo groups (–N=N–), which are responsible for its chromophoric

properties. The presence of sulfonic acid groups in its structure imparts water solubility,

allowing it to be applied directly to substrates from an aqueous solution.[1] It typically appears

as a brown to reddish-brown powder and is also used for coloring leather.[2][3]

Quantitative Solubility Data
Quantitative solubility data for Direct Brown 115 in a wide range of organic solvents is not

extensively available in publicly accessible literature. However, a specific data point for its

solubility in water has been reported.
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Table 1: Reported Solubility of Direct Brown 115

Solvent Temperature (°C) Solubility (g/L)

Water 90 35[1]

Note: Further empirical testing is required to determine the solubility of Direct Brown 115 in

other common laboratory solvents such as ethanol, methanol, dimethylformamide (DMF),

dimethyl sulfoxide (DMSO), and acetone.

Experimental Protocols for Solubility Determination
To empower researchers to determine the solubility of Direct Brown 115 in solvents of interest,

two primary and robust experimental protocols are detailed below: the Gravimetric Method and

the Spectrophotometric Method.

Gravimetric Method
The gravimetric method is a fundamental technique for solubility determination based on the

direct measurement of the mass of the solute dissolved in a known quantity of solvent to create

a saturated solution.[4][5]

3.1.1 Detailed Methodology

Preparation of a Saturated Solution:

To approximately 50 mL of the desired solvent (e.g., ethanol, DMSO) in a conical flask,

add an excess amount of Direct Brown 115 powder.

Continuously agitate the mixture using a magnetic stirrer or mechanical shaker at a

constant, controlled temperature for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached. The presence of undissolved dye at the bottom of the flask is

necessary to confirm saturation.[4]

Separation of Saturated Solution:

Cease agitation and allow the solution to settle.
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Carefully filter the supernatant through a pre-weighed, fine-pore filter paper or a syringe

filter (e.g., 0.45 µm) to remove all undissolved solid particles. It is crucial to avoid any

temperature fluctuations during this step that could alter the solubility.

Mass Determination:

Accurately pipette a known volume (e.g., 10 mL) of the clear, saturated filtrate into a pre-

weighed, dry evaporating dish.[4]

Carefully evaporate the solvent from the filtrate in a drying oven set to a temperature that

will not degrade the dye (e.g., 105-110°C).

Once the solvent is fully evaporated, cool the evaporating dish containing the dry dye

residue in a desiccator to prevent moisture absorption.

Weigh the dish with the dry residue on an analytical balance.

Repeat the drying and weighing process until a constant mass is achieved, ensuring all

solvent has been removed.[4]

Calculation of Solubility:

Calculate the mass of the dissolved dye by subtracting the mass of the empty evaporating

dish from the final constant mass of the dish with the residue.

The solubility is then expressed in grams per liter (g/L) by scaling the mass of the residue

to the initial volume of the filtrate taken.

Spectrophotometric Method
The spectrophotometric method is an indirect analytical technique that determines the

concentration of a solute in a saturated solution by measuring its absorbance of light at a

specific wavelength. This method is particularly useful for colored compounds like Direct
Brown 115.

3.2.1 Detailed Methodology

Determination of Maximum Absorbance (λmax):
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Prepare a dilute, non-saturated solution of Direct Brown 115 in the chosen solvent.

Scan the solution using a UV-Vis spectrophotometer over a relevant wavelength range

(e.g., 400-700 nm) to identify the wavelength of maximum absorbance (λmax). This

wavelength will be used for all subsequent measurements to ensure maximum sensitivity.

Preparation of a Calibration Curve:

Prepare a series of standard solutions of Direct Brown 115 with known concentrations in

the chosen solvent. The concentrations should span a range that is expected to bracket

the concentration of the saturated solution.

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a graph of absorbance versus concentration. According to the Beer-Lambert law, this

should yield a linear relationship. The equation of the line (y = mx + c, where y is

absorbance and x is concentration) will be used to determine the concentration of the

unknown saturated solution.

Preparation and Analysis of the Saturated Solution:

Prepare a saturated solution of Direct Brown 115 in the same manner as described in the

gravimetric method (Section 3.1.1).

Filter the saturated supernatant to remove undissolved solids.

Accurately dilute a small, known volume of the clear filtrate with the solvent to a

concentration that falls within the linear range of your calibration curve. A serial dilution

may be necessary.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Use the equation from the calibration curve to calculate the concentration of the diluted

solution from its measured absorbance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1172288?utm_src=pdf-body
https://www.benchchem.com/product/b1172288?utm_src=pdf-body
https://www.benchchem.com/product/b1172288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Account for the dilution factor to determine the original concentration of the saturated

solution. This concentration represents the solubility of Direct Brown 115 in that solvent at

the specified temperature.

Visualized Workflows and Logical Diagrams
The following diagrams, created using the DOT language, illustrate the logical flow of the

experimental protocols for determining the solubility of Direct Brown 115.
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Caption: Workflow for the Gravimetric Method of solubility determination.
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Caption: Workflow for the Spectrophotometric Method of solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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